Cas no 65953-87-9 (1,3-BENZODIOXOLE-5-ETHANAMINE, N,N-DIMETHYL-)

• Product Name: 1,3-BENZODIOXOLE-5-ETHANAMINE, N,N-DIMETHYL-
• CAS No: 65953-87-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 3187118
• PubChem ID: 12816914
• Update Time: 2025-04-21

1,3-BENZODIOXOLE-5-ETHANAMINE, N,N-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE-5-ETHANAMINE, N,N-DIMETHYL-
• 3,4-methylenedioxy-N,N-dimethylphenethylamine
• lobivine
• SCHEMBL25519810
• 2-(1,3-benzodioxol-5-yl)-N,N-dimethylethanamine
• 65953-87-9
• NS00097781
• DTXSID401045534
• N,N-Dimethyl-1,3-benzodioxole-5-ethanamine
• Q15426224

• Inchi： 1S/C11H15NO2/c1-12(2)6-5-9-3-4-10-11(7-9)14-8-13-10/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： GWQGGJKNIBZRAG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCN(C)C

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.7Ų